molecular formula C13H12N2O2 B8456298 (5-Methyl-2-nitrophenyl)phenylamine

(5-Methyl-2-nitrophenyl)phenylamine

Cat. No.: B8456298
M. Wt: 228.25 g/mol
InChI Key: OGLJIIZSQORYTH-UHFFFAOYSA-N
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Description

(5-Methyl-2-nitrophenyl)phenylamine is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2O2

Molecular Weight

228.25 g/mol

IUPAC Name

5-methyl-2-nitro-N-phenylaniline

InChI

InChI=1S/C13H12N2O2/c1-10-7-8-13(15(16)17)12(9-10)14-11-5-3-2-4-6-11/h2-9,14H,1H3

InChI Key

OGLJIIZSQORYTH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)[N+](=O)[O-])NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-fluoro-4-methyl-1-nitrobenzene (1.0 g, 6.45 mmol) in DMSO (3 mL) was purged with a stream of nitrogen prior to addition of phenylamine (1.18 mL, 12.9 mmol) and then stirred in a sealed tube at 100° C. for 20 h. After cooling to RT, the reaction mixture was partitioned between EtOAc (125 mL) and water (150 mL). The organic layer was then washed with water (150 mL×3), followed by brine, then dried (Na2SO4) and concentrated in vacuo affording (5-Methyl-2-nitrophenyl)phenylamine as a red solid (1.5 g, quantitative). 1H NMR (DMSO, 400 MHz): δ 9.40 (1H, s), 8.03 (1H, d, J=8.70 Hz), 7.45-7.39 (2H, m), 7.35-7.30 (2H, m), 7.21 (1H, t, J=7.33 Hz), 6.98 (1H, s), 6.72-6.68 (1H, m), 2.24 (3H, s).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
1.18 mL
Type
reactant
Reaction Step Two

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